![molecular formula C20H23N5O4 B2740865 N-(2-(4-(cyclopropanecarboxamido)benzamido)ethyl)-6-ethoxypyrimidine-4-carboxamide CAS No. 2034256-51-2](/img/structure/B2740865.png)
N-(2-(4-(cyclopropanecarboxamido)benzamido)ethyl)-6-ethoxypyrimidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-(4-(cyclopropanecarboxamido)benzamido)ethyl)-6-ethoxypyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C20H23N5O4 and its molecular weight is 397.435. The purity is usually 95%.
BenchChem offers high-quality N-(2-(4-(cyclopropanecarboxamido)benzamido)ethyl)-6-ethoxypyrimidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(4-(cyclopropanecarboxamido)benzamido)ethyl)-6-ethoxypyrimidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry and Drug Development
The compound’s structural features make it a promising candidate for drug design and development. Researchers have explored its potential as an enzyme inhibitor due to its resemblance to transition states of amines and esters in biological processes . Additionally, its chelating attributes with pharmacological targets offer exciting possibilities for drug discovery.
Agrochemical Applications
Aminophosphonates, including our compound, have found applications in agrochemistry. Their physicochemical properties and structural similarities to carboxylic analogs contribute to their effectiveness as herbicides, fungicides, and growth regulators . Investigating this compound’s specific agrochemical properties could lead to novel formulations.
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit tyk2, jak1, jak2, and jak3 . These are all part of the Janus kinase family, which plays a crucial role in signal transduction for various cytokines and growth factors .
Mode of Action
Similar compounds have demonstrated potency in blocking the il-12 pathway while displaying less activity in the epo (jak2) pathway and il-6 (jak1) pathway . This suggests that the compound may interact with its targets to inhibit these pathways.
Biochemical Pathways
The compound likely affects the JAK-STAT signaling pathway, given its potential targets. This pathway is involved in transmitting information from chemical signals outside the cell, through the cell membrane, and into gene promoters on the DNA in the cell nucleus, which causes DNA transcription and activity in the cell .
Pharmacokinetics
A similar compound, gdc-046, exhibits relatively high clearance when dosed intravenously and exhibits modest oral exposure . This suggests that the compound may have similar pharmacokinetic properties.
Result of Action
Given its potential targets and pathways, it may have anti-inflammatory effects by inhibiting the jak-stat signaling pathway .
properties
IUPAC Name |
N-[2-[[4-(cyclopropanecarbonylamino)benzoyl]amino]ethyl]-6-ethoxypyrimidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O4/c1-2-29-17-11-16(23-12-24-17)20(28)22-10-9-21-18(26)13-5-7-15(8-6-13)25-19(27)14-3-4-14/h5-8,11-12,14H,2-4,9-10H2,1H3,(H,21,26)(H,22,28)(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWNUGHGVXHKMMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=NC(=C1)C(=O)NCCNC(=O)C2=CC=C(C=C2)NC(=O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(4-(cyclopropanecarboxamido)benzamido)ethyl)-6-ethoxypyrimidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.